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Compound of Interest

Compound Name: Azido-PEG3-alcohol

Cat. No.: B1666427 Get Quote

An In-depth Technical Guide to 2-(2-(2-azidoethoxy)ethoxy)ethan-1-ol

This guide provides a comprehensive overview of the chemical compound 2-(2-(2-

azidoethoxy)ethoxy)ethan-1-ol, a heterobifunctional PEG3 linker. It is intended for researchers,

scientists, and drug development professionals who utilize this molecule in bioconjugation, click

chemistry, and the development of therapeutics such as antibody-drug conjugates (ADCs) and

proteolysis-targeting chimeras (PROTACs).

Chemical Identity and Properties
2-(2-(2-azidoethoxy)ethoxy)ethan-1-ol, also known as Azido-PEG3-alcohol, is a versatile

chemical linker. It possesses a terminal azide group, which can readily participate in copper-

catalyzed or strain-promoted azide-alkyne cycloaddition (CuAAC and SPAAC) reactions, and a

terminal hydroxyl group, which can be further functionalized. The polyethylene glycol (PEG)

spacer enhances solubility in aqueous media, a valuable characteristic for biological

applications.[1]
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Parameter Value

IUPAC Name 2-[2-(2-azidoethoxy)ethoxy]ethanol[2]

Synonyms Azido-PEG3-OH, 8-Azido-3,6-dioxaoctan-1-ol[3]

Molecular Formula C₆H₁₃N₃O₃[2][3]

SMILES C(O)COCCOCCN=[N+]=[N-][3][4]

InChIKey PMNIHDBMMDOUPD-UHFFFAOYSA-N[3][4]

Physicochemical Data
Property Value Source

Molecular Weight 175.19 g/mol [2]

Appearance
Colorless to Light Yellow

Liquid/Oil
[3][5]

CAS Number 86520-52-7 [2]

Flash Point
-33 °C (solution in tert-butyl

methyl ether)
[3]

Storage Temperature 2-8°C or -20°C [3][5][6]

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, Methanol
[3]

Experimental Protocols
Synthesis of 2-(2-(2-azidoethoxy)ethoxy)ethan-1-ol
The following protocol describes a common two-step synthesis route starting from diethylene

glycol.

Step 1: Tosylation of Diethylene Glycol This initial step activates one of the hydroxyl groups for

subsequent nucleophilic substitution.

Reagents:
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Diethylene glycol (50 g)

Triethylamine (34 g)

p-Toluenesulfonyl chloride (TsCl) (54 g)

Dichloromethane (DCM) (650 ml total)

Anhydrous sodium sulfate

Procedure:

Dissolve 50 g of diethylene glycol and 34 g of triethylamine in 500 ml of dichloromethane

in a reaction vessel.

Separately, dissolve 54 g of p-toluenesulfonyl chloride in 150 ml of dichloromethane.

Cool the diethylene glycol solution in an ice bath.

Add the p-toluenesulfonyl chloride solution dropwise to the reaction mixture under ice bath

conditions.

Once the addition is complete, allow the reaction to proceed at 20°C for 12 hours.

Monitor the reaction completion using Thin Layer Chromatography (TLC).

Upon completion, wash the reaction mixture with 400 ml of water.

Separate the organic phase and dry it with anhydrous sodium sulfate.

Evaporate the solvent to obtain the intermediate product, which can be purified by column

chromatography.[7]

Step 2: Azidation The tosylated intermediate is converted to the final product by reaction with

sodium azide.

Reagents:

Tosylated intermediate from Step 1 (55 g)
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Sodium azide (18 g)

Ethanol (300 ml)

Dichloromethane (500 ml)

Water (200 ml)

Anhydrous sodium sulfate

Procedure:

Dissolve the 55 g of the intermediate from Step 1 in 300 ml of ethanol.

Add 18 g of sodium azide to the solution.

Heat the mixture to 80°C and maintain for 10 hours.

After the reaction is complete, cool the mixture to room temperature.

Add 200 ml of water and extract the mixture with 500 ml of dichloromethane.

Dry the organic phase with anhydrous sodium sulfate and evaporate the solvent to yield

the final product, 2-(2-(2-azidoethoxy)ethoxy)ethan-1-ol. A typical yield is around 95%.[7]

Characterization Data:

¹H NMR (400MHz, CDCl₃): δ: 3.740-3.542 (m, 6H); 3.342 (t, J=4.8Hz, 2H); 3.026 (s, 1H).[7]

Applications in Bioconjugation
This molecule is a key reagent in "click chemistry," a set of biocompatible reactions that are

rapid, specific, and high-yielding. The azide group allows for covalent ligation to molecules

containing an alkyne group through a Copper(I)-Catalyzed Azide-Alkyne Cycloaddition

(CuAAC) reaction, forming a stable triazole linkage.[1][3][8] This is a cornerstone of

bioconjugation for labeling and modifying biomolecules like proteins and nucleic acids.[1][8]

Workflow for Protein Labeling via CuAAC
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The following diagram illustrates a typical workflow for conjugating 2-(2-(2-

azidoethoxy)ethoxy)ethan-1-ol (functionalized with a reporter molecule) to an alkyne-modified

protein.
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Caption: Workflow for protein bioconjugation using CuAAC click chemistry.
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Safety and Handling
Hazard Identification
2-(2-(2-azidoethoxy)ethoxy)ethan-1-ol is classified as a hazardous substance.

GHS Hazard Statements:

H315: Causes skin irritation.[2][6]

H319: Causes serious eye irritation.[2][6]

H335: May cause respiratory irritation.[2][6]

Signal Word: Warning[2][6]

Recommended Handling Precautions
Engineering Controls: Use only outdoors or in a well-ventilated area.[6][9]

Personal Protective Equipment (PPE):

Wear protective gloves, protective clothing, and eye/face protection.[6][9]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6][9]

Hygiene: Wash skin thoroughly after handling.[6]

Storage: Store in a well-ventilated place. Keep container tightly closed and store locked up.

[6] Recommended long-term storage is at 2-8°C.[6]

Incompatible Materials: Strong oxidizing agents.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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